Benzothiazolium, 3-ethyl-2-methyl-, salt with 4-methylbenzenesulfonic acid (1:1)
Benzothiazolium, 3-ethyl-2-methyl-, salt with 4-methylbenzenesulfonic acid (1:1)
Brand Name:
Vulcanchem
CAS No.:
14933-76-7
VCID:
VC0084399
InChI:
InChI=1S/C10H12NS.C7H8O3S/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;1-6-2-4-7(5-3-6)11(8,9)10/h4-7H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES:
CC[N+]1=C(SC2=CC=CC=C21)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C17H19NO3S2
Molecular Weight:
349.5 g/mol
Benzothiazolium, 3-ethyl-2-methyl-, salt with 4-methylbenzenesulfonic acid (1:1)
CAS No.: 14933-76-7
Main Products
VCID: VC0084399
Molecular Formula: C17H19NO3S2
Molecular Weight: 349.5 g/mol
| CAS No. | 14933-76-7 |
|---|---|
| Product Name | Benzothiazolium, 3-ethyl-2-methyl-, salt with 4-methylbenzenesulfonic acid (1:1) |
| Molecular Formula | C17H19NO3S2 |
| Molecular Weight | 349.5 g/mol |
| IUPAC Name | 3-ethyl-2-methyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C10H12NS.C7H8O3S/c1-3-11-8(2)12-10-7-5-4-6-9(10)11;1-6-2-4-7(5-3-6)11(8,9)10/h4-7H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
| Standard InChIKey | NJSVJXQJFLLFCG-UHFFFAOYSA-M |
| SMILES | CC[N+]1=C(SC2=CC=CC=C21)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CC[N+]1=C(SC2=CC=CC=C21)C.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| PubChem Compound | 84711 |
| Last Modified | Nov 11 2021 |
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